Cas no 2228793-06-2 (tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate
• CAS No: 2228793-06-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6561360
• PubChem ID: 165650338
• Update Time: 2025-05-21

tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate
• 2228793-06-2
• EN300-1886424

• Inchi： 1S/C12H23NO3/c1-6-7-9(2)10(8-14)13-11(15)16-12(3,4)5/h8-10H,6-7H2,1-5H3,(H,13,15)
• InChI Key： APRZDQAZDHNXEW-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C(C)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate (CAS No. 2228793-06-2)

The compound tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate, identified by its CAS number 2228793-06-2, is a specialized organic molecule widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the 3-methyl-1-oxohexan-2-yl moiety, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery and material science.

In recent years, the demand for tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate has surged, driven by advancements in peptide synthesis and small molecule drug development. Its role as a protecting group in organic synthesis has been highlighted in numerous studies, particularly in the context of amide bond formation and stereoselective reactions. This compound is often associated with keywords like carbamate derivatives, pharmaceutical intermediates, and organic synthesis reagents, reflecting its broad utility.

One of the most frequently asked questions about CAS No. 2228793-06-2 revolves around its synthesis methods and purification techniques. Modern synthetic routes often employ green chemistry principles to minimize environmental impact, aligning with the growing emphasis on sustainable chemistry. Additionally, the compound's solubility and stability under various conditions are critical parameters for researchers optimizing reaction conditions.

The tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate is also gaining attention in the field of bioconjugation, where it serves as a linker for attaching functional groups to biomolecules. This application is particularly relevant in the development of targeted drug delivery systems and diagnostic probes. As the pharmaceutical industry continues to explore precision medicine, the demand for high-purity intermediates like this compound is expected to rise.

From a commercial perspective, suppliers of CAS No. 2228793-06-2 often highlight its high purity and consistent quality as key selling points. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. These quality control measures ensure that the compound meets the stringent requirements of GMP-compliant manufacturing processes.

In conclusion, tert-butyl N-(3-methyl-1-oxohexan-2-yl)carbamate (CAS No. 2228793-06-2) is a versatile and indispensable tool in modern chemical research. Its applications span across drug discovery, agrochemical development, and material science, making it a subject of ongoing interest for scientists and industry professionals alike. As research continues to uncover new uses for this compound, its significance in the chemical landscape is poised to grow even further.